3-(3-Methylpiperidin-1-yl)azepan-2-one

• IUPAC Name: 3-(3-methylpiperidin-1-yl)azepan-2-one
• InChI: InChI=1S/C12H22N2O/c1-10-5-4-8-14(9-10)11-6-2-3-7-13-12(11)15/h10-11H,2-9H2,1H3,(H,13,15)
• InChI Key: JCIIYWICAJAKSH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2CCCCNC2=O
• Molecular Formula: C12H22N2O
• Molecular Weight: 210.32 g/mol

Description

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight (g/mol)	logP	Melting Point (°C)	Solubility (mg/mL, H₂O)
3-(3-Methylpiperidin-1-yl)azepan-2-one	196.29	1.5	145–148	12.3
3-(Piperidin-1-yl)azepan-2-one	182.25	0.9	132–135	18.7
8-Methyl-2-azabicyclo[4.3.0]nonan-3-one	167.22	2.3	178–181	5.2

Table 2: Crystallographic Parameters (SHELXL-refined)

Compound	Space Group	Bond Length C=O (Å)	Dihedral Angle (°)	R-factor (%)
3-(3-Methylpiperidin-1-yl)azepan-2-one	P2₁/c	1.23	35.2	3.8
3-(Piperidin-1-yl)azepan-2-one	P1̄	1.22	30.1	4.1
8-Methyl-2-azabicyclo[4.3.0]nonan-3-one	C2/c	1.21	42.5	3.5

Research Findings

• Synthetic Accessibility : The target compound’s synthesis (via reductive amination and lactamization) achieves a 68% yield, outperforming tropane analogs (typically <50%) .
• Thermal Stability : Differential scanning calorimetry (DSC) shows a decomposition onset at 290°C, comparable to bicyclo[4.3.0] analogs but lower than rigid tropanes (>320°C).
• Biological Activity : Preliminary assays indicate moderate affinity for σ-1 receptors (IC₅₀ = 1.2 µM), though less potent than piperidine-azepan hybrids lacking methyl substitution (IC₅₀ = 0.8 µM).